Cas no 448199-70-0 (4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate)

4-N-(Phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate is a specialized sulfonamide-based compound with applications in organic synthesis and pharmaceutical intermediates. Its structure incorporates both sulfonamide and carbonate functional groups, offering reactivity suitable for selective acylation and sulfonylation reactions. The compound's stability under controlled conditions makes it a reliable reagent for constructing complex molecular frameworks. Its phenyl carbonate moiety enhances solubility in organic solvents, facilitating use in multi-step synthetic processes. The benzenesulfonamidonaphthalene core provides a rigid aromatic scaffold, beneficial for designing bioactive molecules. This compound is particularly valuable in medicinal chemistry research, where precise functional group manipulation is required. Proper handling and storage under anhydrous conditions are recommended to maintain its reactivity profile.

4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate structure

448199-70-0 structure

Product name:4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate

CAS No:448199-70-0

MF:C₃₀H₂₁NO₇S

MW:539.555247068405

CID:6500418

PubChem ID:3482656

4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

- 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate
- Oprea1_276701
- AKOS024600326
- [4-[benzenesulfonyl(phenoxycarbonyl)amino]naphthalen-1-yl] phenyl carbonate
- 4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate
- phenyl (4-((phenoxycarbonyl)oxy)naphthalen-1-yl)(phenylsulfonyl)carbamate
- F0808-1144
- 448199-70-0
- Inchi： 1S/C30H21NO7S/c32-29(36-22-12-4-1-5-13-22)31(39(34,35)24-16-8-3-9-17-24)27-20-21-28(26-19-11-10-18-25(26)27)38-30(33)37-23-14-6-2-7-15-23/h1-21H
- InChI Key： FRYOPOBXLDBIHH-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N(C(=O)OC1C=CC=CC=1)C1=CC=C(C2C=CC=CC1=2)OC(=O)OC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 539.10387318g/mol
Monoisotopic Mass: 539.10387318g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 39
Rotatable Bond Count: 9
Complexity: 916
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.3
Topological Polar Surface Area: 108Å²

4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0808-1144-75mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F0808-1144-10mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F0808-1144-40mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	40mg	$140.0	2023-05-17
Life Chemicals	F0808-1144-5mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0808-1144-2μmol	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0808-1144-3mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0808-1144-15mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F0808-1144-1mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0808-1144-100mg	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F0808-1144-10μmol	4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate	448199-70-0	90%+	10μl	$69.0	2023-05-17